N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]cyclohexanesulfonamide
• InChI: InChI=1S/C21H32N2O4S/c1-15(2)13-23-18-11-10-16(12-19(18)27-14-21(3,4)20(23)24)22-28(25,26)17-8-6-5-7-9-17/h10-12,15,17,22H,5-9,13-14H2,1-4H3
• InChI Key: PKYNPFPUVLKPOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)C3CCCCC3)OCC(C1=O)(C)C
• Molecular Formula: C21H32N2O4S
• Molecular Weight: 408.6 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanesulfonamide is a chemical compound with the following molecular formula: C₂₃H₂₅F₃N₂O₃ . It has an average mass of 434.451 Da . The compound’s structure suggests it contains a benzoxazepin ring system, which may have implications for its biological activity.

Scientific Research Applications

Synthesis and Application in Agriculture

Polymeric and Solid Lipid Nanoparticles for Sustained Release :Research on carbendazim and tebuconazole, encapsulated in solid lipid nanoparticles and polymeric nanocapsules, demonstrates the potential of chemical modifications for agricultural applications. These formulations offer improved release profiles, stability, and reduced toxicity, showcasing how chemical engineering can enhance the efficacy and safety of fungicides (Campos et al., 2015).

Advances in Heterocyclic Chemistry

Synthesis of Tetrahydrotriazoloacridines :The efficient synthesis of tetrahydrotriazoloacridine derivatives under microwave irradiation highlights the role of innovative synthetic techniques in creating complex heterocyclic structures. These compounds, synthesized using Brönsted acidic ionic liquids, exemplify the advancement in heterocyclic chemistry and potential applications in drug discovery and material science (Khaligh, 2017).

Novel Sulfonamide Synthesis

Biphenylsulfonamide Endothelin Receptor Antagonists :The discovery of 4'-oxazolyl biphenylsulfonamides as a new class of potent ET(A) antagonists showcases the therapeutic potential of chemical modifications in sulfonamide-based compounds. This research illustrates the importance of structural variation in developing highly selective and metabolically stable pharmaceutical agents (Murugesan et al., 2000).